5-(Isobutylthio)spiro[2.3]hexane-5-carboxylic acid

• Molecular Formula: C11H18O2S
• Molecular Weight: 214.33 g/mol
• IUPAC Name: 5-(2-methylpropylsulfanyl)spiro[2.3]hexane-5-carboxylic acid
• InChI: InChI=1S/C11H18O2S/c1-8(2)5-14-11(9(12)13)6-10(7-11)3-4-10/h8H,3-7H2,1-2H3,(H,12,13)
• InChI Key: AUVMXOXIXBXEMA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CSC1(CC2(C1)CC2)C(=O)O

Description

5-(Isobutylthio)spiro[2.3]hexane-5-carboxylic acid is a spirocyclic compound characterized by a bicyclic spiro[2.3]hexane core substituted with an isobutylthio group (-S-C(CH2CH3)2) and a carboxylic acid (-COOH) at the 5-position. Spirocyclic systems are valued in medicinal chemistry for their conformational rigidity, which can enhance binding specificity and metabolic stability. The isobutylthio substituent likely contributes to increased lipophilicity compared to smaller or polar groups, influencing solubility and pharmacokinetics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Isobutylthio)spiro[2.3]hexane-5-carboxylic acid typically involves multiple steps. One common method starts with the preparation of the spirocyclic core, followed by the introduction of the isobutylthio group and the carboxylic acid functional group. The reaction conditions often require the use of strong bases, such as sodium hydride, and solvents like tetrahydrofuran. The final step usually involves the hydrolysis of an ester intermediate to yield the carboxylic acid.

Industrial Production Methods

Industrial production of 5-(Isobutylthio)spiro[2.3]hexane-5-carboxylic acid may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

5-(Isobutylthio)spiro[2.3]hexane-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The isobutylthio group can be oxidized to form sulfoxides or sulfones.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The hydrogen atoms on the spirocyclic ring can be substituted with halogens or other functional groups.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid are commonly used.

Reduction: Lithium aluminum hydride or borane can be employed for the reduction of the carboxylic acid group.

Substitution: Halogenation can be achieved using reagents like N-bromosuccinimide under radical conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Halogenated spirocyclic compounds.

Scientific Research Applications

5-(Isobutylthio)spiro[2.3]hexane-5-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein-ligand interactions.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 5-(Isobutylthio)spiro[2.3]hexane-5-carboxylic acid involves its interaction with specific molecular targets. The isobutylthio group can form covalent bonds with nucleophilic sites on proteins, leading to enzyme inhibition. The spirocyclic structure provides rigidity, which can enhance binding affinity and selectivity. The carboxylic acid group can participate in hydrogen bonding and electrostatic interactions, further stabilizing the compound’s binding to its target.

Comparison with Similar Compounds

Research Implications

While detailed pharmacological data are absent in the provided evidence, structural trends suggest:

Drug Design : Fluorinated or bulky derivatives may optimize target binding and metabolic stability.

Solubility Optimization: Polar substituents (e.g., aminomethyl) could be prioritized for aqueous formulations.

Synthetic Challenges : Bulky or sulfur-containing groups may require advanced synthetic routes.